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An In-depth Technical Guide to the Safe Handling of m-Nitrobenzoyl Azide

For Researchers, Scientists, and Drug Development Professionals

Introduction
m-Nitrobenzoyl azide is an organic azide compound that serves as a valuable reagent in

various chemical syntheses. However, like all azides, it is a potentially energetic material that

requires careful handling to mitigate risks. Organic azides are known to be sensitive to heat,

shock, and friction, and can decompose explosively under certain conditions.[1][2] This guide

provides a comprehensive overview of the safety precautions, handling procedures, and

emergency responses necessary for the safe use of m-nitrobenzoyl azide in a laboratory

setting. The information presented is compiled from safety data sheets for structurally similar

compounds and general guidelines for handling organic azides.

Hazard Identification and Classification
While a specific GHS classification for m-nitrobenzoyl azide is not readily available, based on

data for the isomeric p-nitrobenzoyl azide and the general properties of organic azides, the

following hazards should be assumed[3]:

Flammable Solid: Organic azides can be flammable and may burn rapidly.[4] Dusts can form

explosive mixtures with air.[4]
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Explosive: May be shock-sensitive and can decompose violently when subjected to heat,

friction, or pressure.[1][4]

Acute Toxicity: The toxicological properties have not been fully investigated, but ingestion,

inhalation, and skin contact may be harmful.[4][5] The azide functional group is known for its

toxicity, which is comparable to cyanide.[2]

Skin and Eye Irritant: May cause skin irritation, dermatitis, and eye irritation or damage.[4][5]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of m-nitrobenzoyl
azide and its isomer, p-nitrobenzoyl azide.

Property Value Source

Chemical Name m-Nitrobenzoyl azide [6]

Synonyms Benzoyl azide, m-nitro- [6]

Molecular Formula C₇H₄N₄O₃ [4][5]

Molecular Weight 192.13 g/mol [5][7]

Appearance White precipitate/solid [5][6]

Melting Point
68 °C (crude), 72 °C (p-

isomer)
[5][6]

Solubility Slightly soluble in water [4][5]

Vapor Density 6.6 [5]

Specific Gravity >1.0 [4][5]

Handling and Storage
Proper handling and storage procedures are critical to ensure safety when working with m-
nitrobenzoyl azide.

Safe Handling
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Work in a well-ventilated area, preferably a chemical fume hood.[3][5]

Use spark-proof tools and explosion-proof equipment.[4][5]

Ground and bond containers when transferring material to prevent static discharge.[4][5]

Avoid the formation of dust.[3][5]

Do not use metal spatulas or other metal utensils to handle the compound, as this can lead

to the formation of highly unstable metal azides.[1]

Avoid contact with skin, eyes, and clothing.[4][5]

Wash hands thoroughly after handling.[4][5]

Keep away from heat, sparks, open flames, and other sources of ignition.[3][5]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][5]

Store away from incompatible substances such as acids, metallic salts, and strong oxidizing

agents.[4][5]

Keep away from sources of ignition.[5]

Store in a flammables-area.[5]

All organic azides should be stored at low temperatures (e.g., -18°C) and protected from

light.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling m-nitrobenzoyl azide.
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PPE Type Specifications Source

Eye/Face Protection

Chemical safety goggles or

glasses conforming to OSHA

29 CFR 1910.133 or European

Standard EN166.

[3][5]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

workplace conditions warrant

it.

[5][8]

First Aid Measures
In the event of exposure, immediate medical attention is necessary.
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Exposure Route First Aid Procedure Source

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[3][5]

Skin Contact

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes.

[5]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[5]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Get

medical aid.

[5]

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam for small fires. For large fires, use water spray, fog, or alcohol-resistant foam.[4]

Specific Hazards: The compound is a flammable solid and dust can form an explosive

hazard when exposed to heat or flame.[4][5] Containers may explode in the heat of a fire.[4]

[5] Hazardous decomposition products include carbon monoxide, carbon dioxide, and

nitrogen oxides.[4][5]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Avoid dust formation and breathing

vapors, mist, or gas.[3] Ensure adequate ventilation and remove all sources of ignition.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Containment and Cleaning: Use spark-proof tools and explosion-proof equipment.[3] Sweep

up the material and place it into a suitable, closed container for disposal.[3][8]

Disposal Considerations
Chemical waste should be disposed of in accordance with local, state, and federal

regulations.[6]

Azide-containing waste should be collected separately and clearly labeled.[2]

Do not mix azide waste with acidic wastes, as this can generate highly toxic and explosive

hydrazoic acid.[1]

Whenever possible, organic azides should be converted to a more stable derivative, such as

an amine, before disposal.[1]

Experimental Protocol: Synthesis of m-
Nitrobenzazide
The following protocol is adapted from Organic Syntheses.[6]

A. m-Nitrobenzoyl chloride

In a 1-liter round-bottomed flask, place 200 g (1.2 moles) of crude m-nitrobenzoic acid and

500 g (300 ml, 4.2 moles) of thionyl chloride.
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Fit the flask with a reflux condenser equipped with a calcium chloride drying tube leading to a

gas-absorption trap.

Heat the mixture on a steam bath for 3 hours.

Set the condenser for downward distillation and distill off the excess thionyl chloride at the

temperature of the steam bath.

B. m-Nitrobenzazide

In a 2-liter round-bottomed flask with a mechanical stirrer, dissolve 78 g (1.2 moles) of

sodium azide in 500 ml of water.

Maintain the flask in a water bath at 20–25°C.

While stirring, add a solution of 185.5 g (1 mole) of m-nitrobenzoyl chloride in 300 ml of

acetone (previously dried) over about 1 hour. m-Nitrobenzazide will precipitate as a white

solid.

Continue stirring for 30 minutes after the addition is complete.

Add 500 ml of water and stir for an additional 30 minutes.

Collect the azide by suction filtration, wash it with water, and allow it to air dry. The yield of

the crude product (m.p. 68°C) is approximately 189 g (98%).

Note: This reaction should be performed in a hood as small amounts of volatile and highly toxic

hydrazoic acid may be liberated.[6]

Visual Workflow and Diagrams
Logical Workflow for Handling a Chemical Spill
The following diagram outlines the logical steps to be taken in the event of a m-nitrobenzoyl
azide spill.

Caption: Workflow for m-nitrobenzoyl azide spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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